Cas no 1606077-83-1 (N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride)

N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride is a chemically synthesized compound featuring a cyclohexylethylamine backbone linked to a benzamide moiety substituted with a 1,2,4-triazole group. The dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and research applications. The presence of the triazole ring contributes to potential biological activity, particularly in antimicrobial or antifungal contexts, while the cyclohexylethylamine structure may influence receptor binding properties. This compound is of interest for medicinal chemistry due to its modular design, allowing for further derivatization. Its well-defined crystalline form ensures consistent purity and handling in laboratory settings.

N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride structure

1606077-83-1 structure

Product Name:N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride

CAS No:1606077-83-1

MF:C₁₇H₂₅Cl₂N₅O

MW:386.319301366806

MDL:MFCD32679676

CID:5668818

PubChem ID:119591738

Update Time:2025-06-07

N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

- N-(2-Amino-1-cyclohexylethyl)-3-(1,2,4-triazol-1-yl)benzamide;dihydrochloride
- EN300-26862315
- AKOS025760993
- 1606077-83-1
- N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride
- MDL： MFCD32679676
- Inchi： 1S/C17H23N5O.2ClH/c18-10-16(13-5-2-1-3-6-13)21-17(23)14-7-4-8-15(9-14)22-12-19-11-20-22;;/h4,7-9,11-13,16H,1-3,5-6,10,18H2,(H,21,23);2*1H
- InChI Key： BEEOHUCMAQNWLS-UHFFFAOYSA-N
- SMILES： Cl.Cl.O=C(C1C=CC=C(C=1)N1C=NC=N1)NC(CN)C1CCCCC1

Computed Properties

Exact Mass: 385.1436158g/mol
Monoisotopic Mass: 385.1436158g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 385
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 85.8Å²

N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26862315-1g	N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride	1606077-83-1	91%	1g	$1142.0	2023-09-11
Enamine	EN300-26862315-5g	N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride	1606077-83-1	91%	5g	$3313.0	2023-09-11
Enamine	EN300-26862315-10g	N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride	1606077-83-1	91%	10g	$4914.0	2023-09-11
Enamine	EN300-26862315-0.05g	N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride	1606077-83-1	91.0%	0.05g	$266.0	2025-03-20
Enamine	EN300-26862315-0.1g	N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride	1606077-83-1	91.0%	0.1g	$396.0	2025-03-20
Enamine	EN300-26862315-0.25g	N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride	1606077-83-1	91.0%	0.25g	$567.0	2025-03-20
Enamine	EN300-26862315-0.5g	N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride	1606077-83-1	91.0%	0.5g	$891.0	2025-03-20
Enamine	EN300-26862315-1.0g	N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride	1606077-83-1	91.0%	1.0g	$1142.0	2025-03-20
Enamine	EN300-26862315-2.5g	N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride	1606077-83-1	91.0%	2.5g	$2240.0	2025-03-20
Enamine	EN300-26862315-5.0g	N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride	1606077-83-1	91.0%	5.0g	$3313.0	2025-03-20

N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Additional information on N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride

Recent Advances in the Study of N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride (CAS: 1606077-83-1)

The compound N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride (CAS: 1606077-83-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclohexylethylamine moiety and a 1,2,4-triazole ring, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, particularly in the context of infectious diseases and oncology.

One of the key areas of investigation has been the compound's role as a potent inhibitor of fungal cytochrome P450 enzymes, specifically targeting the ergosterol biosynthesis pathway. This mechanism is critical for the development of novel antifungal agents, especially in light of rising resistance to existing therapies. In vitro and in vivo studies have demonstrated that N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride exhibits strong inhibitory activity against a broad spectrum of pathogenic fungi, including Candida and Aspergillus species, with minimal cytotoxicity to mammalian cells.

Additionally, recent research has explored the compound's potential in oncology, particularly its ability to modulate key signaling pathways involved in tumor growth and metastasis. Preliminary data suggest that it may act as a selective inhibitor of certain protein kinases, which are often dysregulated in cancer cells. This dual functionality—antifungal and anticancer—makes it a compelling candidate for further drug development.

From a pharmacokinetic perspective, studies have shown that the compound has favorable absorption and distribution profiles, with good oral bioavailability and tissue penetration. However, challenges remain in optimizing its metabolic stability and minimizing potential drug-drug interactions, which are currently under investigation in advanced preclinical models.

In conclusion, N-(2-amino-1-cyclohexylethyl)-3-(1H-1,2,4-triazol-1-yl)benzamide dihydrochloride represents a versatile and promising molecule in the chemical biology and pharmaceutical landscape. Ongoing research aims to further elucidate its therapeutic potential and address remaining challenges in its development. The compound's unique structural and functional properties position it as a valuable asset in the fight against both infectious diseases and cancer.